Cas no 1313994-59-0 (4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid)

4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid is a structurally complex small molecule featuring a quinoline core linked to a benzoic acid moiety and a 2,4-difluorophenylsulfonamido substituent. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the methoxy and sulfonamido groups contribute to its selectivity and solubility profile. Its benzoic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic applications. The compound's well-defined structure supports precise biochemical studies and structure-activity relationship investigations.

4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid structure

1313994-59-0 structure

Product Name:4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid

CAS No:1313994-59-0

MF:C₂₈H₁₉F₂N₃O₅S

MW:547.52937245369

CID:5520168

PubChem ID:58491863

Update Time:2025-05-27

4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[6-[5-[[(2,4-difluorophenyl)sulfonyl]amino]-6-methoxy-3-pyridinyl]-4-quinolinyl]-
- G67067
- 4-{6-[5-(2,4-difluorobenzenesulfonamido)-6-methoxypyridin-3-yl]quinolin-4-yl}benzoic acid
- SCHEMBL1300553
- 1313994-59-0
- 4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid
- Inchi： 1S/C28H19F2N3O5S/c1-38-27-25(33-39(36,37)26-9-7-20(29)14-23(26)30)13-19(15-32-27)18-6-8-24-22(12-18)21(10-11-31-24)16-2-4-17(5-3-16)28(34)35/h2-15,33H,1H3,(H,34,35)
- InChI Key： RZLLQMBCFYLLAI-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(C2C3C(N=CC=2)=CC=C(C2=CC(NS(C4=CC=C(F)C=C4F)(=O)=O)=C(OC)N=C2)C=3)C=C1

Computed Properties

Exact Mass: 547.10134821g/mol
Monoisotopic Mass: 547.10134821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 39
Rotatable Bond Count: 7
Complexity: 944
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 127Å²

4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1728475-50mg	4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid	1313994-59-0	95%	50mg	$165.0	2024-04-24
Ambeed	A1728475-100mg	4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid	1313994-59-0	95%	100mg	$311.0	2024-04-24
Ambeed	A1728475-250mg	4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid	1313994-59-0	95%	250mg	$657.0	2024-04-24
Ambeed	A1728475-1g	4-(6-(5-((2,4-Difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)benzoic acid	1313994-59-0	95%	1g	$2015.0	2024-04-24